CUPRIETHYLENEDIAMINE

• CAS No.: 15488-87-6
• Molecular Formula: C2H6CuN2
• Molecular Weight: 121.63

Description

Cupriethylenediamine, also known as bis(ethylenediamine)copper(II) hydroxide, is an organic copper compound with the chemical formula [Cu(C2H8N2)2(OH)2]. It is a dark blue solid that is soluble in water. This compound is widely used as a catalyst in various organic synthesis reactions, including oxidation and olefin cyclization reactions .

Preparation Methods

Cupriethylenediamine is typically prepared using a solution method. The synthetic route involves dissolving ethylenediamine and cupric chloride in an appropriate amount of water and then heating the mixture to initiate the reaction. The resulting product, this compound, can be purified through filtration and crystallization . Industrial production methods follow similar principles but are scaled up to meet commercial demands.

Chemical Reactions Analysis

Cupriethylenediamine undergoes various types of chemical reactions, including:

Oxidation: It can act as a catalyst in oxidation reactions, facilitating the conversion of organic substrates to their oxidized forms.

Reduction: It can also participate in reduction reactions, where it helps in the reduction of organic compounds.

Substitution: this compound can undergo substitution reactions, where one or more of its ligands are replaced by other ligands.

Common reagents used in these reactions include hydrogen peroxide for oxidation and sodium borohydride for reduction. The major products formed depend on the specific substrates and reaction conditions used .

Scientific Research Applications

Cupriethylenediamine has a wide range of scientific research applications:

Chemistry: It is used as a catalyst in various organic synthesis reactions, including the synthesis of complex organic molecules.

Biology: It is used in the study of enzyme mechanisms and as a reagent for the separation of hemicellulose from plant materials.

Industry: It is used in the production of dye-sensitized solar cells, organic batteries, and optoelectronic devices

Mechanism of Action

The mechanism by which cupriethylenediamine exerts its effects involves its ability to coordinate with various substrates, facilitating their transformation through catalytic processes. The molecular targets and pathways involved depend on the specific reactions and applications. For example, in oxidation reactions, it can activate oxygen molecules, enabling the oxidation of organic substrates .

Comparison with Similar Compounds

Cupriethylenediamine can be compared with other similar compounds, such as:

Cuprammonium hydroxide: Another copper-based complex used in the production of rayon and other cellulose fibers.

Cupric acetate: Used as a catalyst in organic synthesis and as a fungicide.

Cupric sulfate: Widely used in agriculture as a fungicide and in chemistry as a reagent.

This compound is unique due to its specific coordination with ethylenediamine, which provides distinct catalytic properties and solubility characteristics .